3-cyclopropyl-2-[(2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one
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Description
3-cyclopropyl-2-[(2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C17H16N2OS2 and its molecular weight is 328.45. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies
Thieno[3,2-d]pyrimidin-4(3H)-ones are synthesized through various methods that offer green chemistry approaches, such as the one-step synthesis via a catalytic four-component reaction, which is characterized by step economy, reduced catalyst loading, and easy purification (Shi et al., 2018). This method underscores the efficiency and environmental friendliness of modern synthetic routes.
Antimicrobial and Anti-inflammatory Properties
Compounds within the thieno[3,2-d]pyrimidine class have been studied for their antimicrobial and anti-inflammatory activities. For example, some newly synthesized thienopyrimidine derivatives have shown remarkable activity against fungi, bacteria, and inflammation (Tolba et al., 2018). These findings highlight the potential of thieno[3,2-d]pyrimidin-4(3H)-ones as candidates for developing new antimicrobial and anti-inflammatory agents.
Antitumor Activity
The thieno[3,2-d]pyrimidin-4(3H)-one scaffold has been incorporated into compounds that exhibit potent anticancer activity. For instance, novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives synthesized from 3-methyl-6-phenyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one showed significant growth inhibition against several human cancer cell lines, including MCF-7, HeLa, and HCT-116 (Hafez & El-Gazzar, 2017). This demonstrates the compound's relevance in the development of new antitumor therapies.
Antimicrobial Scaffolds
The thieno[3,2-d]pyrimidine core has been utilized in the synthesis of new compounds with promising antimicrobial activities. A study showed that certain derivatives possess potent antibacterial and antifungal properties, which could be leveraged to develop new antimicrobial agents (Hafez, El-Gazzar, & Zaki, 2016).
Properties
IUPAC Name |
3-cyclopropyl-2-(2-phenylethylsulfanyl)thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS2/c20-16-15-14(9-11-21-15)18-17(19(16)13-6-7-13)22-10-8-12-4-2-1-3-5-12/h1-5,9,11,13H,6-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAPYIYCPUUWNGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)C3=C(C=CS3)N=C2SCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.